Cas no 2228032-31-1 (tert-butyl 2-(2R)-oxiran-2-ylpyrrolidine-1-carboxylate)
tert-butyl 2-(2R)-oxiran-2-ylpyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-(2R)-oxiran-2-ylpyrrolidine-1-carboxylate
- tert-butyl 2-[(2R)-oxiran-2-yl]pyrrolidine-1-carboxylate
- 2228032-31-1
- EN300-1903341
-
- Inchi: 1S/C11H19NO3/c1-11(2,3)15-10(13)12-6-4-5-8(12)9-7-14-9/h8-9H,4-7H2,1-3H3/t8?,9-/m0/s1
- InChI Key: LDZCTYGMFKYVKW-GKAPJAKFSA-N
- SMILES: O1C[C@H]1C1CCCN1C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 213.13649347g/mol
- Monoisotopic Mass: 213.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42.1Ų
tert-butyl 2-(2R)-oxiran-2-ylpyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1903341-1g |
tert-butyl 2-[(2R)-oxiran-2-yl]pyrrolidine-1-carboxylate |
2228032-31-1 | 1g |
$1543.0 | 2023-09-18 | ||
| Enamine | EN300-1903341-5g |
tert-butyl 2-[(2R)-oxiran-2-yl]pyrrolidine-1-carboxylate |
2228032-31-1 | 5g |
$4475.0 | 2023-09-18 | ||
| Enamine | EN300-1903341-10g |
tert-butyl 2-[(2R)-oxiran-2-yl]pyrrolidine-1-carboxylate |
2228032-31-1 | 10g |
$6635.0 | 2023-09-18 | ||
| Enamine | EN300-1903341-0.05g |
tert-butyl 2-[(2R)-oxiran-2-yl]pyrrolidine-1-carboxylate |
2228032-31-1 | 0.05g |
$1296.0 | 2023-09-18 | ||
| Enamine | EN300-1903341-0.1g |
tert-butyl 2-[(2R)-oxiran-2-yl]pyrrolidine-1-carboxylate |
2228032-31-1 | 0.1g |
$1357.0 | 2023-09-18 | ||
| Enamine | EN300-1903341-0.25g |
tert-butyl 2-[(2R)-oxiran-2-yl]pyrrolidine-1-carboxylate |
2228032-31-1 | 0.25g |
$1420.0 | 2023-09-18 | ||
| Enamine | EN300-1903341-0.5g |
tert-butyl 2-[(2R)-oxiran-2-yl]pyrrolidine-1-carboxylate |
2228032-31-1 | 0.5g |
$1482.0 | 2023-09-18 | ||
| Enamine | EN300-1903341-1.0g |
tert-butyl 2-[(2R)-oxiran-2-yl]pyrrolidine-1-carboxylate |
2228032-31-1 | 1g |
$1543.0 | 2023-06-01 | ||
| Enamine | EN300-1903341-2.5g |
tert-butyl 2-[(2R)-oxiran-2-yl]pyrrolidine-1-carboxylate |
2228032-31-1 | 2.5g |
$3025.0 | 2023-09-18 | ||
| Enamine | EN300-1903341-5.0g |
tert-butyl 2-[(2R)-oxiran-2-yl]pyrrolidine-1-carboxylate |
2228032-31-1 | 5g |
$4475.0 | 2023-06-01 |
tert-butyl 2-(2R)-oxiran-2-ylpyrrolidine-1-carboxylate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on tert-butyl 2-(2R)-oxiran-2-ylpyrrolidine-1-carboxylate
Recent Advances in the Synthesis and Applications of tert-Butyl 2-(2R)-Oxiran-2-ylpyrrolidine-1-carboxylate (CAS: 2228032-31-1)
The compound tert-butyl 2-(2R)-oxiran-2-ylpyrrolidine-1-carboxylate (CAS: 2228032-31-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in the synthesis of bioactive molecules and pharmaceutical intermediates. This research brief aims to summarize the latest findings regarding its synthesis, mechanistic insights, and potential therapeutic applications, as reported in recent literature.
Recent studies have highlighted the role of tert-butyl 2-(2R)-oxiran-2-ylpyrrolidine-1-carboxylate as a key chiral building block in the synthesis of protease inhibitors and other biologically active compounds. Its unique epoxide functionality and stereochemical configuration make it particularly valuable for the development of enantioselective synthetic routes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel cathepsin inhibitors, showcasing its potential in targeting lysosomal storage disorders and cancer metastasis.
From a synthetic chemistry perspective, advancements in the preparation of this compound have focused on improving yield and enantiomeric purity. A recent patent (WO2023051234) describes an optimized catalytic asymmetric epoxidation method using chiral salen complexes, achieving >99% ee for the (2R)-configured product. This methodological improvement addresses previous challenges in large-scale production while maintaining high stereocontrol, which is critical for pharmaceutical applications.
In drug discovery pipelines, derivatives of tert-butyl 2-(2R)-oxiran-2-ylpyrrolidine-1-carboxylate have shown promising activity as covalent inhibitors of viral proteases, particularly in the context of emerging RNA viruses. Research published in ACS Infectious Diseases (2024) demonstrated that structural modifications of this scaffold yielded compounds with nanomolar inhibitory activity against SARS-CoV-2 main protease, suggesting its potential utility in pandemic preparedness strategies.
The safety profile and pharmacokinetic properties of this compound and its derivatives have also been investigated. Toxicology studies in animal models indicate favorable metabolic stability and low off-target effects, though further optimization may be required to improve oral bioavailability. These findings were recently presented at the 2024 American Chemical Society National Meeting, highlighting the compound's progression toward preclinical development.
Looking forward, researchers anticipate expanded applications of tert-butyl 2-(2R)-oxiran-2-ylpyrrolidine-1-carboxylate in targeted protein degradation strategies and PROTAC development. Its ability to serve as a warhead in covalent inhibitor design, combined with recent methodological advances in its synthesis, positions this compound as a valuable tool in modern medicinal chemistry. Continued research efforts are expected to explore its full potential in addressing unmet medical needs across various therapeutic areas.
2228032-31-1 (tert-butyl 2-(2R)-oxiran-2-ylpyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)